Cas no 1219691-16-3 (2-bromo-7-ethenylnaphthalene)

• Product Name: 2-bromo-7-ethenylnaphthalene
• CAS No: 1219691-16-3
• MF: C₁₂H₉Br
• MW: 233.103862524033
• CID: 5882767
• PubChem ID: 59266344
• Update Time: 2025-05-22

2-bromo-7-ethenylnaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-bromo-7-ethenyl-
• 2-bromo-7-ethenylnaphthalene
• SCHEMBL2049049
• BYCATLDSVRNLFJ-UHFFFAOYSA-N
• 1219691-16-3
• 2-bromo-7-vinylnaphthalene
• EN300-22877672

• Inchi： 1S/C12H9Br/c1-2-9-3-4-10-5-6-12(13)8-11(10)7-9/h2-8H,1H2
• InChI Key： BYCATLDSVRNLFJ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC(C=C)=C2)=CC=C1Br

Computed Properties

• Exact Mass: 231.98876g/mol
• Monoisotopic Mass: 231.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 326.5±11.0 °C(Predicted)

Additional information on 2-bromo-7-ethenylnaphthalene

2-Bromo-7-Ethenylnaphthalene: A Comprehensive Overview

2-Bromo-7-ethenylnaphthalene (CAS No. 1219691-16-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, characterized by its bromine substituent at the 2-position and a vinyl group at the 7-position on the naphthalene framework, exhibits unique chemical properties that make it an invaluable building block in modern chemistry.

The synthesis of 2-bromo-7-ethenylnaphthalene has been extensively studied, with researchers exploring various methodologies to optimize its preparation. Recent advancements have focused on catalytic systems and green chemistry approaches, aiming to enhance yield and reduce environmental impact. For instance, a study published in *Chemical Communications* demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound from readily available starting materials. Such innovations highlight the compound's importance in contemporary chemical research.

In terms of applications, 2-bromo-7-ethenylnaphthalene serves as a key intermediate in the construction of complex aromatic systems. Its bromine atom acts as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the synthesis of diverse naphthacenes and related polycyclic aromatic hydrocarbons (PAHs), which are critical components in organic electronics and optoelectronic devices. For example, researchers at the University of Tokyo reported its use in fabricating highly efficient organic light-emitting diodes (OLEDs) with enhanced emission characteristics.

The compound's ethenyl group introduces additional reactivity, enabling further functionalization through processes such as polymerization or cyclization. A notable application is its role in the synthesis of conjugated polymers for flexible electronics. Scientists at Stanford University utilized 2-bromo-7-ethenylnaphthalene to develop novel polymer frameworks with improved charge transport properties, paving the way for next-generation electronic devices.

From a pharmacological perspective, 2-bromo-7-ethenylnaphthalene has shown promise as a lead compound in drug discovery. Its structural features allow for modulation of biological activity through strategic substitution patterns. A study published in *Journal of Medicinal Chemistry* highlighted its potential as an anti-inflammatory agent, demonstrating selective inhibition of cyclooxygenase enzymes. This underscores the compound's versatility across multiple disciplines.

Recent research has also delved into the environmental fate and toxicity of 2-bromo-7-ethenylnaphthalene, addressing concerns related to its industrial applications. Studies conducted by the European Chemicals Agency (ECHA) suggest that under standard conditions, the compound exhibits low acute toxicity to aquatic organisms. However, further investigations are warranted to fully understand its long-term ecological impact.

In conclusion, 2-bromo-7-ethenylnaphthalene stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple fields. As research continues to uncover new avenues for its utilization, this compound is poised to remain a cornerstone in both academic and industrial settings.